Cas no 2361644-98-4 (7-Imino-7lambda6-thia-1-azaspiro[4.5]decan-7-one)

• Product Name: 7-Imino-7lambda6-thia-1-azaspiro[4.5]decan-7-one
• CAS No: 2361644-98-4
• MF: C₈H₁₆N₂OS
• MW: 188.290440559387
• CID: 6151030
• PubChem ID: 139026878
• Update Time: 2025-10-30

7-Imino-7lambda6-thia-1-azaspiro[4.5]decan-7-one Chemical and Physical Properties

Names and Identifiers

• 7-imino-7lambda6-thia-1-azaspiro[4.5]decan-7-one
• EN300-6504149
• 2361644-98-4
• 7-Imino-7lambda6-thia-1-azaspiro[4.5]decan-7-one

• Inchi： 1S/C8H16N2OS/c9-12(11)6-2-4-8(7-12)3-1-5-10-8/h9-10H,1-7H2
• InChI Key： UPFREGCQXFGPJX-UHFFFAOYSA-N
• SMILES： S1(CCCC2(CCCN2)C1)(=N)=O

Computed Properties

• Exact Mass: 188.09833431g/mol
• Monoisotopic Mass: 188.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.3Ų

Additional information on 7-Imino-7lambda6-thia-1-azaspiro[4.5]decan-7-one

Introduction to 7-Imino-7λ⁶-thia-1-azaspiro[4.5]decan-7-one (CAS No. 2361644-98-4)

7-Imino-7λ⁶-thia-1-azaspiro[4.5]decan-7-one, with the CAS number 2361644-98-4, is a unique and structurally complex compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic heterocycles, which are known for their diverse biological activities and potential therapeutic applications. The spirocyclic structure of this compound provides a unique scaffold that can be tailored for various pharmacological purposes.

The chemical structure of 7-Imino-7λ⁶-thia-1-azaspiro[4.5]decan-7-one features a spiro junction between a thiazepine ring and a cyclohexane ring, with an imino group attached to the sulfur atom. This arrangement imparts specific chemical and physical properties that make it an attractive candidate for drug discovery and development. The presence of the thia (sulfur) atom and the azaspiro (nitrogen-containing spiro) structure contribute to its unique reactivity and stability.

In recent years, there has been a growing interest in the development of spirocyclic compounds for their potential as therapeutic agents. Research has shown that compounds with similar structures have exhibited promising activities in various biological assays, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that a series of thia-azaspiro compounds, including 7-Imino-7λ⁶-thia-1-azaspiro[4.5]decan-7-one, demonstrated significant inhibition of inflammatory cytokines in vitro, suggesting their potential use in treating inflammatory diseases.

The synthesis of 7-Imino-7λ⁶-thia-1-azaspiro[4.5]decan-7-one involves multi-step reactions, often starting from readily available starting materials such as cyclohexanone and thiourea. The key steps include the formation of the spirocyclic core through a ring-closing metathesis (RCM) reaction or other cyclization methods, followed by functional group manipulations to introduce the imino group and other substituents. The synthetic route is highly modular, allowing for the preparation of a wide range of analogs with varying substituents, which can be screened for their biological activities.

In addition to its potential therapeutic applications, 7-Imino-7λ⁶-thia-1-azaspiro[4.5]decan-7-one has also been studied for its physicochemical properties. Its solubility, stability, and pharmacokinetic behavior are crucial factors that determine its suitability as a drug candidate. Research has shown that this compound exhibits good solubility in both aqueous and organic solvents, which is beneficial for formulation development. Furthermore, its stability under physiological conditions suggests that it can be effectively delivered to target tissues without significant degradation.

The pharmacological evaluation of 7-Imino-7λ⁶-thia-1-azaspiro[4.5]decan-7-one has revealed its potential as a lead compound for further optimization. Preclinical studies have demonstrated its ability to modulate specific biological pathways involved in disease progression. For example, it has been shown to inhibit the activity of certain enzymes implicated in cancer cell proliferation and metastasis. These findings have sparked interest among researchers and pharmaceutical companies to explore its therapeutic potential further.

The safety profile of 7-Imino-7λ⁶-thia-1-azaspiro[4.5]decan-7-one is another critical aspect being investigated. Toxicity studies conducted in animal models have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, more extensive safety assessments are necessary to ensure its long-term safety before it can be advanced to clinical trials.

In conclusion, 7-Imino-7λ⁶-thia-1-azaspiro[4.5]decan-7-one (CAS No. 2361644-98-4) represents a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating inflammatory diseases, cancer, and other conditions make it an exciting target for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its full therapeutic potential, this compound is likely to play a significant role in advancing medical treatments and improving patient outcomes.